Cas no 62469-49-2 (2-(diethylamino)-1-(piperidin-1-ylmethyl)ethyl diphenylacetate)

• Product name: 2-(diethylamino)-1-(piperidin-1-ylmethyl)ethyl diphenylacetate
• CAS No: 62469-49-2
• MF: C₂₆H₃₆N₂O₂
• MW: 408.57624
• CID: 1638898
• PubChem ID: 3046645

2-(diethylamino)-1-(piperidin-1-ylmethyl)ethyl diphenylacetate Chemical and Physical Properties

Names and Identifiers

• 2-(diethylamino)-1-(piperidin-1-ylmethyl)ethyl diphenylacetate
• [1-(diethylamino)-3-piperidin-1-ylpropan-2-yl] 2,2-diphenylacetate
• DTXSID80978051
• 62469-49-2
• Benzeneacetic acid, alpha-phenyl-, 1-((diethylamino)methyl)-2-(1-piperidinyl)ethyl ester
• 1-(Diethylamino)-3-(piperidin-1-yl)propan-2-yl diphenylacetate
• alpha-Phenylbenzeneacetic acid 1-((diethylamino)methyl)-2-(1-piperidinyl)ethyl ester
• BRN 1662268

• Inchi： InChI=1S/C26H36N2O2/c1-3-27(4-2)20-24(21-28-18-12-7-13-19-28)30-26(29)25(22-14-8-5-9-15-22)23-16-10-6-11-17-23/h5-6,8-11,14-17,24-25H,3-4,7,12-13,18-21H2,1-2H3
• InChI Key： PFNNQTDEEBBIKV-UHFFFAOYSA-N
• SMILES： CCN(CC)CC(CN1CCCCC1)OC(=O)C(C2=CC=CC=C2)C3=CC=CC=C3

Computed Properties

• Exact Mass: 408.27788
• Monoisotopic Mass: 408.277678
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 30
• Rotatable Bond Count: 11
• Complexity: 457
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 32.8
• XLogP3: 5.1

Experimental Properties

• Density: 1.057
• Boiling Point: 524.2°C at 760 mmHg
• Flash Point: 270.8°C
• Refractive Index: 1.548
• PSA: 32.78